Cas no 97480-37-0 (2-(diethoxyphosphoryl)-2,2-difluoroacetic acid)

• Product Name: 2-(diethoxyphosphoryl)-2,2-difluoroacetic acid
• CAS No: 97480-37-0
• MF: C₆H₁₁F₂O₅P
• MW: 232.11911034584
• MDL: MFCD00233592
• CID: 801138
• PubChem ID: 2769444
• Update Time: 2025-05-20

2-(diethoxyphosphoryl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(diethoxyphosphinyl)-2,2-difluoro-
• (DIETHOXYPHOSPHORYL)DIFLUOROACETIC ACID
• 2-diethoxyphosphoryl-2,2-difluoroacetic acid
• (2-chloro-1,1-difluoro-2-oxo-ethyl)phosphonic acid
• (diethoxy-phosphoryl)difluoroacetic acid
• (diethylphosphono)difluoroacetic acid
• 2-(diethoxyphosphoryl) difluoroacetic acid
• Diethyl difluorophosphonoacetic acid
• Diethyl phosphoryl-2,2-difluoroacetic acid
• 2-(diethoxyphosphoryl)-2,2-difluoroacetic acid
• (DIETHOXYPHOSPHORYL)DIFLUOROACETICACID
• C6H11F2O5P
• CS-0243199
• DTXSID20377741
• VKKHKYAVGAEJBE-UHFFFAOYSA-N
• 97480-37-0
• SCHEMBL10590583
• MFCD00233592
• AKOS017343436
• 2-(diethyl phosphono)-2,2-difluoroacetic acid
• 2-diethoxyphosphoryl-2,2-difluoro-acetic Acid
• EN300-260613

• MDL： MFCD00233592
• Inchi： 1S/C6H11F2O5P/c1-3-12-14(11,13-4-2)6(7,8)5(9)10/h3-4H2,1-2H3,(H,9,10)
• InChI Key： VKKHKYAVGAEJBE-UHFFFAOYSA-N
• SMILES： P(C(C(=O)O)(F)F)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 232.03100
• Monoisotopic Mass: 232.03121677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 82.64000
• LogP: 1.92990

2-(diethoxyphosphoryl)-2,2-difluoroacetic acid Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on 2-(diethoxyphosphoryl)-2,2-difluoroacetic acid

Comprehensive Analysis of 2-(Diethoxyphosphoryl)-2,2-difluoroacetic Acid (CAS No. 97480-37-0): Properties, Applications, and Innovations

2-(Diethoxyphosphoryl)-2,2-difluoroacetic acid (CAS No. 97480-37-0) is a highly specialized organophosphorus compound with a unique molecular structure, combining phosphonate and difluoroacetic acid functionalities. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of both diethoxyphosphoryl and difluoroacetic acid groups makes it a valuable intermediate for synthesizing complex molecules with enhanced bioactivity and stability.

In the pharmaceutical industry, 2-(diethoxyphosphoryl)-2,2-difluoroacetic acid is widely used as a key building block for the development of protease inhibitors and antiviral agents. Researchers are particularly interested in its potential to improve drug delivery systems, as the phosphonate moiety can enhance membrane permeability. Recent studies have also explored its role in creating next-generation biodegradable polymers, aligning with the global push for sustainable materials. This aligns with the growing demand for eco-friendly alternatives in the chemical sector, a topic frequently searched in AI-driven research platforms.

From a synthetic chemistry perspective, the compound’s difluoroacetic acid component offers unique reactivity patterns, enabling selective fluorination—a hot topic in modern organic synthesis. Fluorinated compounds are increasingly sought after for their ability to modulate metabolic stability and lipophilicity in drug candidates. The CAS 97480-37-0 compound’s dual functionality allows it to serve as a bridge between traditional phosphonates and emerging fluorinated architectures, making it a subject of interest in high-impact journals and patent filings.

Beyond pharmaceuticals, 2-(diethoxyphosphoryl)-2,2-difluoroacetic acid has found niche applications in agrochemical formulations. Its structural features contribute to the development of herbicides with improved selectivity and reduced environmental persistence. This addresses the rising consumer concern over green chemistry and sustainable farming practices, frequently queried in search engine trends. Additionally, its stability under physiological conditions makes it a candidate for controlled-release formulations, another area of intense research.

The compound’s physicochemical properties, such as its solubility profile and thermal stability, have been extensively characterized. With a molecular weight of 242.13 g/mol and a defined phosphoryl ester linkage, it exhibits predictable degradation pathways—a critical factor for regulatory compliance in industrial applications. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its purity, ensuring reproducibility in research and production settings.

Innovations in catalysis have further expanded the utility of CAS 97480-37-0. For instance, palladium-catalyzed cross-coupling reactions involving this compound have enabled the synthesis of novel heterocyclic frameworks, a trending topic in medicinal chemistry forums. Such advancements resonate with the broader scientific community’s focus on atom-efficient synthesis, as evidenced by its frequent mention in open-access publications and conference proceedings.

In material science, derivatives of 2-(diethoxyphosphoryl)-2,2-difluoroacetic acid have been incorporated into flame-retardant additives and specialty coatings. The fluorine atoms impart exceptional resistance to UV degradation, while the phosphonate group enhances adhesion to metal substrates. These properties align with industry demands for high-performance materials in aerospace and electronics, topics dominating technical webinars and research gateways.

Looking ahead, the compound’s potential in bioorthogonal chemistry—a field gaining traction for in vivo labeling applications—is being actively investigated. Its ability to undergo selective reactions without interfering with biological systems positions it as a promising tool for diagnostic imaging and targeted therapy. This intersects with the public’s growing interest in precision medicine, a frequently searched term in healthtech discussions.

In summary, 2-(diethoxyphosphoryl)-2,2-difluoroacetic acid (CAS No. 97480-37-0) represents a multifaceted compound with cross-disciplinary relevance. Its synthesis, applications, and future prospects reflect the convergence of sustainable chemistry, pharmaceutical innovation, and advanced materials—topics consistently ranking high in academic searches and industry reports. As research continues to uncover new dimensions of its utility, this compound is poised to remain at the forefront of scientific and industrial advancements.